Cas no 1261496-22-3 (5-(2,4,5-Trichlorophenyl)nicotinic acid)

• Product Name: 5-(2,4,5-Trichlorophenyl)nicotinic acid
• CAS No: 1261496-22-3
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4969799
• Update Time: 2025-06-11

5-(2,4,5-Trichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,4,5-Trichlorophenyl)nicotinic acid

• Inchi： 1S/C12H6Cl3NO2/c13-9-3-11(15)10(14)2-8(9)6-1-7(12(17)18)5-16-4-6/h1-5H,(H,17,18)
• InChI Key： XTZIWKHBXZSWRY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=NC=C(C(=O)O)C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 3.9
• Topological Polar Surface Area: 50.2

Additional information on 5-(2,4,5-Trichlorophenyl)nicotinic acid

Introduction to 5-(2,4,5-Trichlorophenyl)nicotinic acid (CAS No: 1261496-22-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

5-(2,4,5-Trichlorophenyl)nicotinic acid, identified by the chemical identifier CAS No: 1261496-22-3, is a significant compound in the realm of chemical biology and medicinal chemistry. This compound belongs to the class of nicotinic acid derivatives, which have garnered considerable attention due to their diverse pharmacological properties and potential applications in therapeutic interventions. The structural motif of 5-(2,4,5-Trichlorophenyl)nicotinic acid incorporates a trichlorophenyl group, which imparts unique electronic and steric characteristics to the molecule. Such structural features have been extensively explored in the development of novel bioactive agents.

The trichlorophenyl moiety in 5-(2,4,5-Trichlorophenyl)nicotinic acid contributes to its remarkable lipophilicity and metabolic stability, making it an attractive scaffold for drug design. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. These studies suggest that 5-(2,4,5-Trichlorophenyl)nicotinic acid may exhibit inhibitory effects on certain enzymes and receptors, thereby modulating key signaling pathways involved in inflammation, neurodegeneration, and metabolic disorders.

In the context of medicinal chemistry, the synthesis of 5-(2,4,5-Trichlorophenyl)nicotinic acid has been optimized through multi-step organic transformations. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the trichlorophenyl-substituted nicotinic acid core. These synthetic methodologies not only enhance yield but also provide opportunities for structural diversification, allowing for the exploration of analogs with enhanced pharmacological profiles.

Recent preclinical studies have highlighted the potential of 5-(2,4,5-Trichlorophenyl)nicotinic acid as a therapeutic agent. In particular, its interaction with nicotinic acetylcholine receptors (nAChRs) has been investigated for its potential role in cognitive enhancement and neuroprotection. The trichlorophenyl group appears to modulate receptor activity by influencing ligand binding affinity and allosteric interactions. This has opened up new avenues for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Beyond its neurological applications, 5-(2,4,5-Trichlorophenyl)nicotinic acid has shown promise in addressing metabolic disorders. Research indicates that this compound can interfere with key enzymes involved in lipid metabolism, potentially leading to improvements in hyperlipidemia and atherosclerosis. The trichlorophenyl moiety's ability to penetrate biological membranes efficiently enhances its bioavailability and target specificity.

The development of 5-(2,4,5-Trichlorophenyl)nicotinic acid as a lead compound has also spurred interest in its derivatives. By modifying the substituents on the nicotinic acid backbone or introducing additional functional groups at the trichlorophenyl ring, chemists have generated libraries of compounds with tailored biological activities. High-throughput screening (HTS) techniques have been employed to identify novel analogs with enhanced potency and selectivity.

From a computational perspective, virtual screening methods have been instrumental in identifying potential binding sites for 5-(2,4,5-Trichlorophenyl)nicotinic acid within biological targets. These approaches leverage large datasets of known protein structures and ligand interactions to predict favorable binding modes. Such predictions guide experimental efforts by prioritizing compounds for synthesis and biological evaluation.

The environmental impact of 5-(2,4,5-Trichlorophenyl)nicotinic acid has also been considered in recent research. Studies on its degradation pathways suggest that it undergoes biodegradation under certain conditions, minimizing ecological persistence. This aligns with broader trends in green chemistry aimed at developing sustainable synthetic routes and environmentally benign compounds.

In conclusion, 5-(2,4,5-Trichlorophenyl)nicotinic acid (CAS No: 1261496-22-3) represents a fascinating compound with diverse applications in chemical biology and medicinal chemistry. Its unique structural features offer opportunities for developing novel therapeutic agents targeting neurological disorders、metabolic diseases，and other conditions。Ongoing research continues to uncover new aspects of its pharmacological properties，making it a valuable scaffold for future drug discovery efforts.